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Compound of Interest

Compound Name: 14-o-Acetylsachaconitine

Cat. No.: B13822210 Get Quote

An In-depth Technical Guide to 14-o-
Acetylsachaconitine
For Researchers, Scientists, and Drug Development Professionals

Abstract
14-o-Acetylsachaconitine is a C19-diterpenoid alkaloid found in various species of the genus

Aconitum. As a member of this structurally complex class of natural products, it holds potential

for further scientific investigation. This technical guide provides a comprehensive overview of

the known physical and chemical properties of 14-o-Acetylsachaconitine, details on its

isolation and characterization, and a summary of its known biological activities. The information

is presented to support researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development.

Chemical and Physical Properties
14-o-Acetylsachaconitine is a complex diterpenoid alkaloid. While extensive experimental

data is not widely available in publicly accessible databases, key properties have been

identified through its isolation and characterization in scientific literature.
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Property Value Source(s)

CAS Number 102719-98-2 [1][2]

Molecular Formula C₂₅H₃₉NO₅ [1]

Molecular Weight 433.58 g/mol [1]

Appearance Powder [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Storage Store desiccated at -20°C [2][3]

Note: Specific quantitative data such as melting point and boiling point are not readily available

in the surveyed literature.

Experimental Protocols
Isolation of 14-o-Acetylsachaconitine from Aconitum
elliotii Lauener
14-o-Acetylsachaconitine has been successfully isolated from the roots of Aconitum elliotii

Lauener. The general procedure for the isolation of diterpenoid alkaloids from Aconitum species

involves solvent extraction, followed by chromatographic separation.

Workflow for Isolation and Purification:
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Figure 1: General workflow for the isolation of 14-o-Acetylsachaconitine.
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Detailed Steps:

Plant Material Preparation: The roots of Aconitum elliotii Lauener are collected, dried, and

ground into a fine powder to maximize the surface area for extraction.

Extraction: The powdered plant material is subjected to extraction with a suitable organic

solvent, such as ethanol, typically through methods like maceration or Soxhlet extraction, to

isolate the crude alkaloid mixture.

Chromatographic Separation: The resulting crude extract is then subjected to column

chromatography over silica gel.

Fraction Collection and Analysis: Different chemical constituents are separated into various

fractions by eluting the column with a gradient of solvents. These fractions are monitored

using Thin-Layer Chromatography (TLC) to identify those containing the target compound.

Purification: Fractions identified as containing 14-o-Acetylsachaconitine are combined and

may undergo further purification steps, such as preparative TLC or recrystallization, to yield

the pure compound.

Structural Characterization
The structure of 14-o-Acetylsachaconitine has been elucidated using a combination of

modern spectroscopic techniques.

Key Characterization Methods:

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): This technique is

employed to determine the precise molecular weight and elemental composition of the

molecule, which is crucial for confirming the molecular formula.

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and types of protons in the molecule and

their neighboring environments.

¹³C NMR: Reveals the number and types of carbon atoms present in the structure.
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2D NMR (e.g., COSY, HSQC, HMBC): These experiments are essential for establishing

the connectivity between protons and carbons, allowing for the complete and

unambiguous assignment of the complex molecular structure.

Biological Activity
The biological activities of 14-o-Acetylsachaconitine have not been extensively studied

individually. However, as a diterpenoid alkaloid from the genus Aconitum, it belongs to a class

of compounds known for a wide range of pharmacological effects. It is important to note that

many Aconitum alkaloids are also highly toxic.

General biological activities attributed to diterpenoid alkaloids from Aconitum species include:

Anti-inflammatory effects[4]

Analgesic (pain-relieving) properties[4]

Cardiotonic activity[4]

Antiarrhythmic effects[4]

A study on various compounds isolated from Aconitum elliotii, including 14-o-
Acetylsachaconitine, evaluated their anti-inflammatory activity by measuring the inhibition of

nitric oxide (NO) production in RAW264.7 macrophage cells. In this specific assay, none of the

tested compounds, including 14-o-Acetylsachaconitine, demonstrated significant activity[4].

Further research is required to determine the specific pharmacological profile of 14-o-
Acetylsachaconitine.

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways modulated by 14-o-Acetylsachaconitine. The general mechanism of

action for some of the more studied toxic Aconitum alkaloids, such as aconitine, involves the

activation of voltage-sensitive sodium channels[5]. However, it is unknown if 14-o-
Acetylsachaconitine shares this mechanism.

Logical Relationship for Investigating Mechanism of Action:
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Figure 2: A logical workflow for the future investigation of the signaling pathways of 14-o-
Acetylsachaconitine.

Conclusion
14-o-Acetylsachaconitine is a structurally defined diterpenoid alkaloid from the Aconitum

genus. While its basic chemical identity has been established, there remains a significant

opportunity for further research. Detailed characterization of its physical properties, the

development of standardized isolation and analytical methods, and comprehensive
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investigation into its pharmacological activities and mechanisms of action are all areas ripe for

exploration by the scientific community. This guide serves as a foundational resource for

researchers embarking on such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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